Cyclohexyl 2,4-dichlorophenyl ketone
Overview
Description
“Cyclohexyl 2,4-dichlorophenyl ketone” is a chemical compound with the molecular formula C13H14Cl2O . It is a light yellow solid .
Molecular Structure Analysis
The molecular structure of “Cyclohexyl 2,4-dichlorophenyl ketone” is represented by the InChI code: 1S/C13H14Cl2O/c14-10-6-7-11 (12 (15)8-10)13 (16)9-4-2-1-3-5-9/h6-9H,1-5H2 . This indicates that the molecule consists of a cyclohexyl group attached to a 2,4-dichlorophenyl group via a ketone functional group.
Physical And Chemical Properties Analysis
“Cyclohexyl 2,4-dichlorophenyl ketone” is a light yellow solid . The molecular weight of the compound is 257.16 .
Scientific Research Applications
Catalytic Processes and Synthesis
- Solid Acid Catalysts for Acetalization : Research has shown that solid acid catalysts can be effective in the acetalization reaction between ketones like cyclohexanone and methanol. This process is influenced by the textural properties of the catalysts, including acid amount and adsorption properties, highlighting the role of hydrophobicity and the number of active sites in determining catalytic activity (Thomas, Prathapan, & Sugunan, 2005).
- Oxidation of Cyclohexane : The oxidation of cyclohexane to cyclohexanone using mesoporous molecular sieves as catalysts has been demonstrated to achieve high substrate conversion and excellent product selectivity under moderate reaction conditions (Sakthivel & Selvam, 2002).
Organic Synthesis
- Synthesis of Ketamine : A new protocol for the synthesis of ketamine, involving cyclohexanone as an intermediate, has been developed. This method emphasizes the use of non-toxic procedures and commercially available materials, offering advantages in terms of safety and environmental impact (Zekri, Fareghi‐Alamdari, & Momeni-Fard, 2020).
- Cyclohexanone Derivatives Synthesis : The study of cyclohexanone and its derivatives has led to the development of new synthetic routes for complex organic compounds. For example, research into the catalytic activities and selectivities of various metals and complexes has provided insights into the synthesis of cyclohexanone derivatives with high specificity and efficiency (Liu et al., 2009).
properties
IUPAC Name |
cyclohexyl-(2,4-dichlorophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14Cl2O/c14-10-6-7-11(12(15)8-10)13(16)9-4-2-1-3-5-9/h6-9H,1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFVSSCVSPDAJDE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)C2=C(C=C(C=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14Cl2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20642608 |
Source
|
| Record name | Cyclohexyl(2,4-dichlorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20642608 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclohexyl 2,4-dichlorophenyl ketone | |
CAS RN |
898769-45-4 |
Source
|
| Record name | Cyclohexyl(2,4-dichlorophenyl)methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898769-45-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cyclohexyl(2,4-dichlorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20642608 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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